Benzonitrile, 3-[6-(1-piperidinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]-

• CAS RN: 596823-90-4
• Molecular Formula: C17H16N6
• Molecular Weight: 304.3 g/mol
• IUPAC Name: 3-(6-piperidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)benzonitrile
• InChI: InChI=1S/C17H16N6/c18-12-13-5-4-6-14(11-13)17-20-19-15-7-8-16(21-23(15)17)22-9-2-1-3-10-22/h4-8,11H,1-3,9-10H2
• InChI Key: HZCZYXNXNJPCTC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NN3C(=NN=C3C4=CC=CC(=C4)C#N)C=C2

Description

Benzonitrile, 3-[6-(1-piperidinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]- is a useful research compound. Its molecular formula is C17H16N6 and its molecular weight is 304.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-(6-chloro-1,2,4-triazolo[4,3-b]pyridazin-3-yl)benzonitrile (450 mg) and piperidine (5 ml) was stirred with heating under reflux for 2 hours. The reaction solution was concentrated under reduced pressure, and the resultant residue was extracted with chloroform. The extract was washed with saturated aqueous solution of ammonium chloride and brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The resultant crude crystals were recrystallized from ethanol to obtain 3-[6-(piperidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl)benzonitrile (435 mg) as slightly yellowish crystals.